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Compound of Interest

Compound Name:
1-Methyl-5-(tributylstannyl)-1H-

imidazole

Cat. No.: B115652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

1-Methyl-5-(tributylstannyl)-1H-imidazole. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Assessment and Personal Protective
Equipment (PPE)
1-Methyl-5-(tributylstannyl)-1H-imidazole is a hazardous chemical requiring stringent safety

precautions. The primary hazards include acute oral and dermal toxicity, skin and eye irritation,

and potential reproductive harm.[1] It is also harmful to aquatic life with long-lasting effects.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Double

gloving is recommended.

To prevent skin contact and

absorption. Organotin

compounds can be absorbed

through the skin.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Skin and Body Protection A flame-retardant lab coat.
To protect against splashes

and spills.

Respiratory Protection
Use in a well-ventilated area or

a certified chemical fume hood.
To avoid inhalation of vapors.

Chemical Properties and Storage
Proper storage is crucial to maintain the stability and integrity of 1-Methyl-5-
(tributylstannyl)-1H-imidazole.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 147716-03-8[1]

Molecular Formula C₁₆H₃₂N₂Sn[1]

Molecular Weight 371.15 g/mol [1]

Appearance Liquid

Boiling Point 160-164 °C at 2 mmHg

Density 1.220 g/mL at 25 °C

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b115652?utm_src=pdf-body
https://www.benchchem.com/product/b115652?utm_src=pdf-body
https://www.quora.com/How-do-I-purify-1-methylimidazole-after-the-Debus-Radziszewski-reaction
https://www.quora.com/How-do-I-purify-1-methylimidazole-after-the-Debus-Radziszewski-reaction
https://www.quora.com/How-do-I-purify-1-methylimidazole-after-the-Debus-Radziszewski-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Stille Cross-Coupling
Reaction
The following is a representative protocol for a Stille cross-coupling reaction, a common

application for this reagent. This procedure should be adapted based on the specific

requirements of your research.

Step 1: Reaction Setup

Work within a certified chemical fume hood.

Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or

argon).

To a dry flask, add the aryl halide, a palladium catalyst (e.g., Pd(PPh₃)₄), and a suitable

solvent (e.g., anhydrous toluene or dioxane).

Stir the mixture under an inert atmosphere.

Step 2: Reagent Addition

Carefully measure the required amount of 1-Methyl-5-(tributylstannyl)-1H-imidazole using

a syringe.

Slowly add the organotin reagent to the reaction mixture via syringe.

Heat the reaction to the desired temperature and monitor its progress using an appropriate

analytical technique (e.g., TLC or GC-MS).

Step 3: Reaction Quenching and Work-up

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding a saturated aqueous solution of potassium fluoride (KF). This

will precipitate the tin byproducts as insoluble tributyltin fluoride.

Stir the mixture vigorously for at least one hour.
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Filter the mixture through a pad of celite to remove the precipitated tin salts.

Wash the celite pad with an organic solvent (e.g., ethyl acetate).

Collect the filtrate and proceed with standard aqueous work-up and purification procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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